2-[4-(2-Pyrrolidin-1-ylethoxy)phenyl]-1H-benzimidazole hydrate

• IUPAC Name: 2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-1H-benzimidazole;dihydrate
• InChI: InChI=1S/C19H21N3O.2H2O/c1-2-6-18-17(5-1)20-19(21-18)15-7-9-16(10-8-15)23-14-13-22-11-3-4-12-22;;/h1-2,5-10H,3-4,11-14H2,(H,20,21);2*1H2
• InChI Key: GGUNCIJOWADVRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3.O.O
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

The compound is a benzimidazole derivative with a pyrrolidine ring attached through an ether linkage. Benzimidazoles are a class of heterocyclic aromatic organic compounds with a fused benzene and imidazole ring structure. Pyrrolidines are saturated heterocyclic compounds containing a four-membered ring with nitrogen as one of the atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrrolidine derivatives are often synthesized using ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a benzimidazole core structure, with a pyrrolidine ring attached through an ether linkage. The exact structure would depend on the positions of these attachments.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine rings can undergo various reactions including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a compound with a similar structure, 1-[4-(2-Oxo-2-pyrrolidin-1-ylethoxy)phenyl]ethanone, has a molecular weight of 247.29 and is a solid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many benzimidazole and pyrrolidine derivatives have been found to have biological activity, but the exact target can vary widely.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its synthesis, properties, and potential biological activity. Pyrrolidine derivatives are of great interest in drug discovery due to their wide range of biological activities.